1,1-dimethylsilolan-3-amine hydrochloride
Description
1,1-Dimethylsilolan-3-amine hydrochloride is a chemical compound with the CAS Number: 2109019-09-0 . It has a molecular weight of 165.74 . The compound is typically stored at 4 degrees Celsius and is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H15NSi.ClH/c1-8(2)4-3-6(7)5-8;/h6H,3-5,7H2,1-2H3;1H . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder with a molecular weight of 165.74 . It is stored at 4 degrees Celsius .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1-dimethylsilolan-3-amine hydrochloride involves the reaction of 1,1-dimethylsilacyclopent-3-ene with ammonia gas followed by treatment with hydrochloric acid.", "Starting Materials": [ "1,1-dimethylsilacyclopent-3-ene", "Ammonia gas", "Hydrochloric acid" ], "Reaction": [ "1. 1,1-dimethylsilacyclopent-3-ene is reacted with ammonia gas in the presence of a catalyst such as platinum or palladium.", "2. The resulting product, 1,1-dimethylsilolan-3-amine, is then treated with hydrochloric acid to form the hydrochloride salt.", "3. The product is then purified by recrystallization or other suitable methods." ] } | |
| 2109019-09-0 | |
Molecular Formula |
C6H16ClNSi |
Molecular Weight |
165.73 g/mol |
IUPAC Name |
1,1-dimethylsilolan-3-amine;hydrochloride |
InChI |
InChI=1S/C6H15NSi.ClH/c1-8(2)4-3-6(7)5-8;/h6H,3-5,7H2,1-2H3;1H |
InChI Key |
XDOJBTHTWTWQFX-UHFFFAOYSA-N |
Canonical SMILES |
C[Si]1(CCC(C1)N)C.Cl |
Purity |
95 |
Origin of Product |
United States |
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